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Compound of Interest

Compound Name:
5-Methyl[1,2,4]triazolo[1,5-

a]pyrimidin-7-amine

Cat. No.: B1218844 Get Quote

Technical Support Center: 5-Methyltriazolo[1,5-
a]pyrimidin-7-amine
This technical support center provides essential guidelines for the handling and storage of 5-

Methyltriazolo[1,5-a]pyrimidin-7-amine (CAS: 33376-96-4), tailored for researchers, scientists,

and professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 5-Methyltriazolo[1,5-a]pyrimidin-7-amine?

A1: Based on available safety data for similar compounds, 5-Methyltriazolo[1,5-a]pyrimidin-7-

amine is anticipated to cause skin, eye, and respiratory tract irritation. It is crucial to handle the

compound with appropriate personal protective equipment (PPE) to avoid direct contact and

inhalation.

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

A2: When working with 5-Methyltriazolo[1,5-a]pyrimidin-7-amine, it is recommended to use

standard laboratory PPE, including safety glasses with side shields or goggles, a lab coat, and

chemical-resistant gloves. All handling of the solid material should be performed in a well-

ventilated area, preferably within a chemical fume hood to minimize the risk of inhalation.
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Q3: How should I properly store 5-Methyltriazolo[1,5-a]pyrimidin-7-amine?

A3: The compound should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area. While a specific temperature range for this exact compound is not consistently

reported, for structurally related compounds, storage at refrigerated temperatures (2°C - 8°C) is

sometimes recommended.[1] Always refer to the supplier's specific recommendations if

available.

Q4: What should I do in case of accidental exposure (e.g., skin contact, eye contact,

inhalation)?

A4: In case of accidental exposure, follow these first-aid measures:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

any contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Promptly flush the eyes with large amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If they are not breathing, provide artificial

respiration. If breathing is difficult, administer oxygen. Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Q5: Are there any known chemical incompatibilities with this compound?

A5: Specific incompatibility data for 5-Methyltriazolo[1,5-a]pyrimidin-7-amine is limited.

However, as a general precaution for similar chemical structures, it is advisable to avoid strong

oxidizing agents.
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Issue Possible Cause Recommended Solution

Compound has changed color

or appears clumpy.

Improper storage leading to

moisture absorption or

degradation.

Ensure the container is always

tightly sealed when not in use.

Store in a desiccator if the

environment is humid. If

degradation is suspected, it is

advisable to use a fresh batch

for experiments.

Difficulty in dissolving the

compound.

Use of an inappropriate

solvent.

The solubility of 5-

Methyltriazolo[1,5-a]pyrimidin-

7-amine may vary. Consult

chemical literature for

appropriate solvents. Gentle

heating or sonication may aid

in dissolution, but be cautious

of potential degradation at

elevated temperatures.

Inconsistent experimental

results.

Potential degradation of the

compound due to improper

handling or storage.

Always handle the compound

in a controlled environment

(e.g., fume hood) to prevent

contamination. Ensure

consistent storage conditions.

For sensitive experiments,

consider aliquoting the

compound upon receipt to

minimize freeze-thaw cycles

and exposure to the

atmosphere.

Quantitative Data Summary
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Parameter Value Source

Molecular Formula C₆H₇N₅ ChemUniverse

Molecular Weight 149.16 g/mol ChemUniverse

CAS Number 33376-96-4 ChemUniverse

Recommended Storage

Store in a cool, dry, well-

ventilated place. For related

compounds, 2°C - 8°C is

suggested.

Cole-Parmer, Biosynth[1][2]

Experimental Workflow
Below is a generalized workflow for the safe handling and use of 5-Methyltriazolo[1,5-

a]pyrimidin-7-amine in a laboratory setting.
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Preparation

Handling

Experimentation

Post-Experiment

Don Personal Protective Equipment (PPE)

Work in a Ventilated Area (Fume Hood)

Weigh the Required Amount of Compound

Dissolve in Appropriate Solvent

Perform Experimental Protocol

Dispose of Waste According to Regulations

Clean Equipment and Workspace

Store Remaining Compound Properly

Click to download full resolution via product page

Caption: General laboratory workflow for handling 5-Methyltriazolo[1,5-a]pyrimidin-7-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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